Cas no 799835-39-5 (ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate)

ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate structure

799835-39-5 structure

Product Name:ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate

CAS No:799835-39-5

MF:C₇H₉IN₂O₂

MW:280.063033819199

MDL:MFCD00297132

CID:3030270

PubChem ID:19754674

Update Time:2024-10-27

ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate
- ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 3-iodo-1-methyl-, ethyl ester
- AKOS027255023
- CS-0036500
- 3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
- ethyl 3-iodo-1-methylpyrazole-4-carboxylate
- STL587409
- AS-39440
- MFCD00297132
- 799835-39-5
- ethyl3-iodo-1-methyl-1H-pyrazole-4-carboxylate
- ZGB83539
- VKQPNWRQKHYCFP-UHFFFAOYSA-N
- SCHEMBL645580
- MDL： MFCD00297132
- Inchi： 1S/C7H9IN2O2/c1-3-12-7(11)5-4-10(2)9-6(5)8/h4H,3H2,1-2H3
- InChI Key： VKQPNWRQKHYCFP-UHFFFAOYSA-N
- SMILES： O=C(C1C(I)=NN(C)C=1)OCC

Computed Properties

Exact Mass: 279.97088g/mol
Monoisotopic Mass: 279.97088g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 44.1Å²

ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB454758-250 mg	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	799835-39-5		250MG	€429.10	2022-03-01
abcr	AB454758-1 g	3-Iodo-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester	799835-39-5		1g	€900.70	2022-03-01
Chemenu	CM323021-1g	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	95%+	1g	$402	2024-07-23
ChemScence	CS-0036500-100mg	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	99.55%	100mg	$163.0	2022-04-26
ChemScence	CS-0036500-250mg	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	99.55%	250mg	$272.0	2022-04-26
ChemScence	CS-0036500-1g	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	99.55%	1g	$595.0	2022-04-26
ChemScence	CS-0036500-5g	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	99.55%	5g	$1136.0	2022-04-26
Chemenu	CM323021-100mg	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	95+%	100mg	$220	2021-08-18
Chemenu	CM323021-250mg	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	95+%	250mg	$314	2021-08-18
Chemenu	CM323021-1g	Ethyl 3-iodo-1-methyl-1H-pyrazole-4-carboxylate	799835-39-5	95+%	1g	$800	2021-08-18

ethyl 3-iodo-1-methyl-pyrazole-4-carboxylate Production Method

Production Method 1

21230-43-3

799835-39-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Acetonitrile , Water ; 0 °C; 10 min, 0 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; 5 - 10 min, 10 - 20 °C; 30 min, 10 - 20 °C
1.3 Reagents: Sodium iodide Solvents: Water ; 0 - 5 °C; 30 min, 0 °C
1.4 Reagents: Sodium sulfite ; 0 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; pH 4 - 6

Reference

A Michael Equilibration Model To Control Site Selectivity in the Condensation toward Aminopyrazoles

Fandrick, Daniel R.; Sanyal, Sanjit; Kaloko, Joseph; Mulder, Jason A.; Wang, Yuwen; et al, Organic Letters, 2015, 17(12), 2964-2967